Cas no 1241677-90-6 ((2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid)

• Product Name: (2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid
• CAS No: 1241677-90-6
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• MDL: MFCD07371978
• CID: 2158323
• PubChem ID: 7335692
• Update Time: 2025-06-10

(2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid-hcl
• (2R)-2-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid
• (R)-2-Amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid
• O-(Trifluoromethyl)-D-tyrosine
• (R)-2-AMINO-3-(4-(TRIFLUOROMETHOXY)PHENYL)PROPANOICACID
• SCHEMBL18256435
• MFCD07371978
• BS-19585
• YZXUCQCJZKJMIR-MRVPVSSYSA-N
• D-Tyrosine, O-(trifluoromethyl)-
• AKOS005166849
• I10505
• CS-0100200
• (R)-2-Amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid (H-D-Tyr(CF3)-OH)
• 1241677-90-6
• (R)-3-[4-(Trifluoromethoxy)phenyl]-2-aminopropionic acid
• (2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid

• MDL： MFCD07371978
• Inchi： 1S/C10H10F3NO3/c11-10(12,13)17-7-3-1-6(2-4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m1/s1
• InChI Key： YZXUCQCJZKJMIR-MRVPVSSYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid

Introduction to (2R)-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic Acid (CAS No. 1241677-90-6)

(2R-2-Amino-3-4-(trifluoromethoxy)phenylpropanoic acid) is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1241677-90-6, features a chiral center at the 2R position, which makes it a valuable candidate for further investigation in drug development and molecular biology research.

The molecular formula of this compound is C₁₁H₁₂F₃NO₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of a trifluoromethoxy group at the 4-position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. This structural feature is particularly interesting for medicinal chemists who are exploring novel pharmacophores for therapeutic applications.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (2R)-2-amino-3-4-(trifluoromethoxy)phenylpropanoic acid could serve as an effective building block in the synthesis of more complex molecules. Its potential applications in asymmetric catalysis and resolution processes are areas of active research, particularly in industries that require high enantiomeric purity.

The trifluoromethoxy group is known to enhance metabolic stability and binding affinity in drug candidates. This property makes (2R)-2-amino-3-4-(trifluoromethoxy)phenylpropanoic acid a promising intermediate in the synthesis of bioactive molecules. Researchers have been exploring its utility in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The fluorine atoms in the trifluoromethoxy group can also improve lipophilicity, which is an important factor in drug absorption and distribution.

One of the most compelling aspects of this compound is its potential role in peptidomimetics and protein-protein interaction inhibitors. The phenylpropanoic acid moiety can mimic natural amino acids, providing a scaffold for designing molecules that interact with biological targets. Recent studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, making them attractive candidates for further optimization.

The synthesis of (2R)-2-amino-3-4-(trifluoromethoxy)phenylpropanoic acid involves multi-step organic reactions, including stereoselective transformations to ensure the correct configuration at the chiral center. Advanced synthetic techniques such as asymmetric hydrogenation and enzymatic resolutions have been employed to achieve high yields and enantiomeric purity. These methods are critical for producing compounds that are suitable for preclinical and clinical studies.

In academic research, this compound has been utilized as a reference standard for developing new analytical methods. Its unique spectral properties allow researchers to develop highly sensitive detection techniques using mass spectrometry and nuclear magnetic resonance spectroscopy. These methods are essential for characterizing complex mixtures and ensuring the purity of pharmaceutical intermediates.

The pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of (2R)-2-amino-3-4-(trifluoromethoxy)phenylpropanoic acid exhibit promising biological activity against various disease targets. These findings have spurred further research into optimizing its structure to enhance efficacy and reduce side effects.

The use of computational chemistry tools has also been instrumental in understanding the behavior of this compound in biological systems. Molecular modeling studies have helped researchers predict how it interacts with target proteins and enzymes, providing insights into its mechanism of action. These computational approaches are increasingly important in drug discovery, as they can accelerate the design process by identifying promising candidates early on.

In conclusion, (2R)-2-amino-3-4-(trifluoromethoxy)phenylpropanoic acid (CAS No. 1241677-90-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules, while its chiral properties offer opportunities for asymmetric synthesis applications. As research continues to uncover new therapeutic possibilities, this compound is likely to play an important role in the next generation of drugs targeting various diseases.